Cas no 1378780-99-4 (2-(5-methyl-1H-imidazol-4-yl)methoxyacetic acid)

• Product Name: 2-(5-methyl-1H-imidazol-4-yl)methoxyacetic acid
• CAS No: 1378780-99-4
• MF: C₇H₁₀N₂O₃
• MW: 170.165901660919
• CID: 5981336
• PubChem ID: 19766430
• Update Time: 2025-05-21

2-(5-methyl-1H-imidazol-4-yl)methoxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-methyl-1H-imidazol-4-yl)methoxyacetic acid
• 2-[(5-methyl-1H-imidazol-4-yl)methoxy]acetic acid
• EN300-1627655
• 1378780-99-4

• Inchi： 1S/C7H10N2O3/c1-5-6(9-4-8-5)2-12-3-7(10)11/h4H,2-3H2,1H3,(H,8,9)(H,10,11)
• InChI Key： GEUSDWAGDNRXGZ-UHFFFAOYSA-N
• SMILES： O(CC(=O)O)CC1=C(C)NC=N1

Computed Properties

• Exact Mass: 170.06914219g/mol
• Monoisotopic Mass: 170.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 75.2Ų

Additional information on 2-(5-methyl-1H-imidazol-4-yl)methoxyacetic acid

Comprehensive Overview of 2-(5-methyl-1H-imidazol-4-yl)methoxyacetic acid (CAS No. 1378780-99-4)

2-(5-methyl-1H-imidazol-4-yl)methoxyacetic acid (CAS No. 1378780-99-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound, often referred to by its imidazole derivative classification, is a key intermediate in the synthesis of various bioactive molecules. Its molecular formula, C₇H₁₀N₂O₃, highlights its potential for diverse applications, particularly in drug discovery and development.

The imidazole ring in 2-(5-methyl-1H-imidazol-4-yl)methoxyacetic acid is a critical feature, as it is a common motif in many biologically active compounds. Researchers are increasingly exploring its role in modulating enzyme activity and receptor binding, making it a hotspot for medicinal chemistry studies. Recent trends in AI-driven drug discovery have further amplified interest in such compounds, as computational models predict their efficacy in targeting specific pathways.

One of the most frequently searched questions related to this compound is: "What are the applications of 2-(5-methyl-1H-imidazol-4-yl)methoxyacetic acid in drug development?" The answer lies in its versatility. This compound serves as a building block for small-molecule inhibitors, particularly in oncology and inflammation research. Its methoxyacetic acid moiety enhances solubility, a desirable trait for bioavailability optimization in drug candidates.

Another trending topic is the green synthesis of such compounds. With growing emphasis on sustainable chemistry, researchers are investigating eco-friendly methods to produce 2-(5-methyl-1H-imidazol-4-yl)methoxyacetic acid. Techniques like microwave-assisted synthesis and catalytic hydrogenation are being explored to reduce waste and energy consumption, aligning with global ESG (Environmental, Social, and Governance) goals.

From a structural-activity relationship (SAR) perspective, the 5-methyl group on the imidazole ring is pivotal. It influences the compound's electronic properties, which in turn affect its binding affinity to biological targets. This has led to its inclusion in libraries for high-throughput screening (HTS), a technique widely used in precision medicine initiatives.

In the context of patent landscapes, CAS No. 1378780-99-4 appears in several filings related to kinase inhibitors and GPCR modulators. This underscores its commercial potential, particularly in treating conditions like autoimmune diseases and metabolic disorders. The compound's IP (Intellectual Property) status is a common query among pharma innovators and biotech startups.

Analytical characterization of 2-(5-methyl-1H-imidazol-4-yl)methoxyacetic acid typically involves HPLC, NMR, and mass spectrometry. Purity thresholds (>98%) are crucial for research-grade material, as impurities can skew in vitro assay results. This aligns with the broader demand for QC/QA protocols in life sciences.

Looking ahead, the integration of machine learning in compound optimization may unlock new derivatives of 1378780-99-4 with enhanced properties. As the pharmaceutical industry shifts toward personalized therapies, such niche intermediates will remain indispensable tools for next-generation drug design.